1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(3-amino-3-oxopropyl)piperidin-4-yl]-N-(2-phenylethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H34N4O2/c23-21(27)11-16-25-14-9-20(10-15-25)26-13-4-7-19(17-26)22(28)24-12-8-18-5-2-1-3-6-18/h1-3,5-6,19-20H,4,7-17H2,(H2,23,27)(H,24,28)
• InChI Key: GHKYXUGJAGAEJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CCC(=O)N)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C22H34N4O2
• Molecular Weight: 386.5 g/mol

Description

1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as BPP3, is a compound that has been studied for its potential pharmacological effects. This bipiperidine derivative has been found to possess interesting properties that make it a promising candidate for further research in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it has been proposed that this compound may act as an inhibitor of enzymes involved in the biosynthesis of certain molecules that are important for cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the migration and invasion of cancer cells, and reduce the production of inflammatory cytokines. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its relatively simple synthesis method. Additionally, this compound has been found to have low toxicity in vitro. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research involving 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide. One area of interest is the development of more potent analogs of this compound that may have improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, this compound may also have potential applications in other areas of research, such as drug discovery and chemical biology.

Synthesis Methods

The synthesis of 1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with N-(2-phenylethyl)prop-2-enamide in the presence of triethylamine and acetic anhydride. The resulting intermediate is then treated with ammonia to yield this compound as a white solid.

Scientific Research Applications

1'-(3-amino-3-oxopropyl)-N-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential use as a therapeutic agent in various diseases. One of the areas of interest is cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.